![molecular formula C8H6N2OS3 B1334769 5-(2-Thioxo-2,3-dihydrothiazol-4-yl)thiophene-2-carboxamide CAS No. 52560-89-1](/img/structure/B1334769.png)
5-(2-Thioxo-2,3-dihydrothiazol-4-yl)thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(2-Thioxo-2,3-dihydrothiazol-4-yl)thiophene-2-carboxamide (TDTC) is a novel thiophene-based compound that has recently been synthesized and studied for its potential scientific applications. TDTC has a unique structure that is composed of a thiophene ring, a thiazole ring, and a carboxamide group. This structure provides TDTC with a variety of properties that make it an attractive candidate for a wide range of scientific research applications.
Scientific Research Applications
1. Synthesis and Crystal Structure Analysis
The synthesis and crystal structure of compounds related to 5-(2-Thioxo-2,3-dihydrothiazol-4-yl)thiophene-2-carboxamide have been extensively studied. For instance, Prabhuswamy et al. (2016) synthesized a compound with a similar structure and performed X-ray diffraction studies to determine its crystal structure, highlighting the importance of such compounds in crystallography and molecular design (Prabhuswamy et al., 2016).
2. Potential Anticancer Agents
Compounds with structures akin to this compound have been evaluated for their potential as anticancer agents. Ghorab et al. (2016) synthesized novel compounds containing thiophene moieties and evaluated their cytotoxic activities against the breast cancer cell line MCF7, showing promise in the development of new anticancer drugs (Ghorab et al., 2016).
3. Antimicrobial and Antitubercular Activity
Marvadi et al. (2020) synthesized novel thiophene-carboxamide derivatives, including structures similar to this compound, and evaluated them for antimycobacterial activity against Mycobacterium tuberculosis, highlighting their potential in treating tuberculosis (Marvadi et al., 2020).
4. Exploration in Chemical Synthesis
Research has also focused on the chemical synthesis of compounds structurally related to this compound. For instance, Dölling et al. (1991) conducted studies on the synthesis of thioxo-dithiole-carboxamides, exploring the chemical pathways and potential applications in various fields (Dölling et al., 1991).
5. Nonlinear Optical Properties
Ahmad et al. (2021) researched the synthesis of thiophene-2-carboxamides and their electronic and nonlinear optical properties, demonstrating the relevance of such compounds in material science and optics (Ahmad et al., 2021).
properties
IUPAC Name |
5-(2-sulfanylidene-3H-1,3-thiazol-4-yl)thiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2OS3/c9-7(11)6-2-1-5(14-6)4-3-13-8(12)10-4/h1-3H,(H2,9,11)(H,10,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMSLEHALZQXAOV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)C(=O)N)C2=CSC(=S)N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2OS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90401421 |
Source
|
Record name | 5-(2-Sulfanylidene-2,3-dihydro-1,3-thiazol-4-yl)thiophene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90401421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52560-89-1 |
Source
|
Record name | 52560-89-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=317939 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-(2-Sulfanylidene-2,3-dihydro-1,3-thiazol-4-yl)thiophene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90401421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.